2,6-Diethylphenylisonitrile

• CAS No.: 2980-92-9
• Molecular Formula: C11H13N
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 1,3-diethyl-2-isocyanobenzene
• InChI: InChI=1S/C11H13N/c1-4-9-7-6-8-10(5-2)11(9)12-3/h6-8H,4-5H2,1-2H3
• InChI Key: HQEMVCBNLSTVAX-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=CC=C1)CC)[N+]#[C-]
• Synonyms: 2,6-DEPI; 2,6-diethylphenylisonitrile

Description

2,6-Diethylphenylisonitrile, also known as this compound, is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1 was again followed, using 75 g (0.5 mole) of 2,6-diethylaniline, 60 ml of chloroform, 100 ml of methylene chloride, 200 ml of 50% aqueous sodium hydroxide, and 700 mg of benzyltriethylammonium chloride. The product was an oil weighing 36 g, with structure confirmed by mass spectroscopy.